Cas no 42991-09-3 (1,3-Dioxolane-2-butanal, 2-methyl-)

42991-09-3 structure
Product name:1,3-Dioxolane-2-butanal, 2-methyl-
1,3-Dioxolane-2-butanal, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-methyl-1,3-dioxolan-2-yl)butanal
- 1,3-Dioxolane-2-butanal, 2-methyl-
- 42991-09-3
- DTXCID20398794
- SCHEMBL1600680
- BNGRNGPVTCXKPI-UHFFFAOYSA-N
- SY319278
- DTXSID20447973
- AKOS006324768
- MFCD11553590
-
- Inchi: InChI=1S/C8H14O3/c1-8(4-2-3-5-9)10-6-7-11-8/h5H,2-4,6-7H2,1H3
- InChI Key: BNGRNGPVTCXKPI-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 158.094294304Da
- Monoisotopic Mass: 158.094294304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 0.2
1,3-Dioxolane-2-butanal, 2-methyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AJ22302-250mg |
4-(2-Methyl-1,3-dioxolan-2-yl)butanal |
42991-09-3 | 97% | 250mg |
$135.00 | 2024-04-20 | |
A2B Chem LLC | AJ22302-5g |
4-(2-Methyl-1,3-dioxolan-2-yl)butanal |
42991-09-3 | 97% | 5g |
$715.00 | 2023-12-30 | |
A2B Chem LLC | AJ22302-500mg |
4-(2-Methyl-1,3-dioxolan-2-yl)butanal |
42991-09-3 | 97% | 500mg |
$210.00 | 2024-04-20 | |
1PlusChem | 1P00JS9Q-250mg |
4-(2-methyl-1,3-dioxolan-2-yl)butanal |
42991-09-3 | 97% | 250mg |
$115.00 | 2023-12-17 | |
A2B Chem LLC | AJ22302-1g |
4-(2-Methyl-1,3-dioxolan-2-yl)butanal |
42991-09-3 | 97% | 1g |
$260.00 | 2024-04-20 | |
1PlusChem | 1P00JS9Q-500mg |
4-(2-methyl-1,3-dioxolan-2-yl)butanal |
42991-09-3 | 97% | 500mg |
$175.00 | 2023-12-17 | |
1PlusChem | 1P00JS9Q-1g |
4-(2-methyl-1,3-dioxolan-2-yl)butanal |
42991-09-3 | 97% | 1g |
$215.00 | 2023-12-17 | |
1PlusChem | 1P00JS9Q-5g |
4-(2-methyl-1,3-dioxolan-2-yl)butanal |
42991-09-3 | 97% | 5g |
$737.00 | 2023-12-17 |
1,3-Dioxolane-2-butanal, 2-methyl- Related Literature
-
Liang Li,Binghan Wu,Gengnan Li,Yongsheng Li RSC Adv., 2016,6, 28904-28911
-
Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
-
Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
-
Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
-
Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
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